Cas no 5686-52-2 (2-amino-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile)

2-amino-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile structure
5686-52-2 structure
Product Name:2-amino-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
CAS No:5686-52-2
MF:C11H14N2S
MW:206.307260990143
CID:1603211
PubChem ID:591762
Update Time:2025-04-21

2-amino-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-amino-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
    • 2-Amino-6-ethyl-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carbonitrile
    • Benzo[b]thiophene-3-carbonitrile, 2-amino-6-ethyl-4,5,6,7-tetrahydro-
    • NCGC00337160-01
    • DTXSID30972286
    • Oprea1_089640
    • 2-amino-6-ethyl-4,5,6,7-tetrahydrobenzothiophene-3-carbonitrile
    • Benzothiophene-3-carbonitrile, 4,5,6,7-tetrahydro-2-amino-6-ethyl-
    • 5686-52-2
    • VS-05122
    • 2-AMINO-6-ETHYL-4,5,6,7-TETRAHYDRO-BENZO(B)THIOPHENE-3-CARBONITRILE
    • CHEMBL1632447
    • BBL016072
    • UJSSIVVJQQNBCO-UHFFFAOYSA-N
    • 2-amino-6-ethyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile
    • STK315437
    • 2-Amino-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile #
    • CBMicro_027941
    • MFCD01114964
    • G67014
    • SCHEMBL20254477
    • Cambridge id 5686522
    • EN300-227677
    • Oprea1_682411
    • AKOS016344992
    • 2-AMINO-6-ETHYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-3-YL CYANIDE
    • 329222-96-0
    • ALBB-001601
    • AB00093509-04
    • BIM-0028006.P001
    • AKOS000142645
    • AB00093509-01
    • Inchi: 1S/C11H14N2S/c1-2-7-3-4-8-9(6-12)11(13)14-10(8)5-7/h7H,2-5,13H2,1H3
    • InChI Key: UJSSIVVJQQNBCO-UHFFFAOYSA-N
    • SMILES: S1C(=C(C#N)C2=C1CC(CC)CC2)N

Computed Properties

  • Exact Mass: 206.08792
  • Monoisotopic Mass: 206.088
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 78Ų

Experimental Properties

  • Density: 1.19
  • Boiling Point: 401.3°C at 760 mmHg
  • Flash Point: 196.5°C
  • Refractive Index: 1.594
  • PSA: 49.81
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.